86-96-4

Benzoyleneurea

In Stock

• CAS RN:
• 86-96-4

• Formula:
• C8H6N2O2

• InChI:
• InChI=1S/C8H6N2O2/c11-7-5-3-1-2-4-6(5)9-8(12)10-7/h1-4H,(H2,9,10,11,12)

• InChIKey:
• SDQJTWBNWQABLE-UHFFFAOYSA-N

• Benzoyleneurea is a natural product found in Streptomyces with data available.

N-tert-Butylpivalamide

• CAS RN:
• 686-96-4

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-8(2,3)7(11)10-9(4,5)6/h1-6H3,(H,10,11)

• InChIKey:
• GFONROXQFASPMJ-UHFFFAOYSA-N

• N-tert-Butylpivalamide is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.

N-Isopropylcyclohexanamine hydrochloride

In Stock

• CAS RN:
• 26886-96-4

• Formula:
• C9H20ClN

• InChI:
• InChI=1S/C9H19N.ClH/c1-8(2)10-9-6-4-3-5-7-9;/h8-10H,3-7H2,1-2H3;1H

• InChIKey:
• DCEXISJPIKBSAD-UHFFFAOYSA-N

• N-Isopropylcyclohexanamine hydrochloride is a useful research compound. Its molecular formula is C9H20ClN and its molecular weight is 177.72. The purity is usually 95%.

2-[(2-Methylphenyl)methoxy]acetic acid

In Stock

• CAS RN:
• 953786-96-4

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-8-4-2-3-5-9(8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)

• InChIKey:
• SDFPPBZYRNADPL-UHFFFAOYSA-N

• 2-[(2-Methylphenyl)methoxy]acetic acid is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

3-Fluoro-4-methoxybenzoylacetonitrile

In Stock

• CAS RN:
• 898786-96-4

• Formula:
• C10H8FNO2

• InChI:
• InChI=1S/C10H8FNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6H,4H2,1H3

• InChIKey:
• REMCCUSJDGHABW-UHFFFAOYSA-N

• 3-Fluoro-4-methoxybenzoylacetonitrile is a useful research compound. Its molecular formula is C10H8FNO2 and its molecular weight is 193.17 g/mol. The purity is usually 95%.

N-Desmethylxanomeline

In Stock

• CAS RN:
• 131986-96-4

• Formula:
• C13H21N3OS

• InChI:
• InChI=1S/C13H21N3OS/c1-2-3-4-5-9-17-13-12(15-18-16-13)11-7-6-8-14-10-11/h7,14H,2-6,8-10H2,1H3

• InChIKey:
• CSFYOLMLLRWDAE-UHFFFAOYSA-N

• N-Desmethylxanomeline is a useful research compound. Its molecular formula is C13H21N3OS and its molecular weight is 267.39 g/mol. The purity is usually 95%.

N-(2,5-dimethoxyphenyl)-3,5-dinitrobenzamide

In Stock

• CAS RN:
• 152586-96-4

• Formula:
• C15H13N3O7

• InChI:
• InChI=1S/C15H13N3O7/c1-24-12-3-4-14(25-2)13(8-12)16-15(19)9-5-10(17(20)21)7-11(6-9)18(22)23/h3-8H,1-2H3,(H,16,19)

• InChIKey:
• LCOJCEQDSCAZCK-UHFFFAOYSA-N

• N-(2,5-dimethoxyphenyl)-3,5-dinitrobenzamide is a useful research compound. Its molecular formula is C15H13N3O7 and its molecular weight is 347.28 g/mol. The purity is usually 95%.

N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-propyloxalamide

In Stock

• CAS RN:
• 872986-96-4

• Formula:
• C16H22ClN3O5S

• InChI:
• InChI=1S/C16H22ClN3O5S/c1-2-8-18-15(21)16(22)19-11-14-20(9-3-10-25-14)26(23,24)13-6-4-12(17)5-7-13/h4-7,14H,2-3,8-11H2,1H3,(H,18,21)(H,19,22)

• InChIKey:
• RJSXICZZGBGWJH-UHFFFAOYSA-N

• N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C16H22ClN3O5S and its molecular weight is 403.88. The purity is usually 95%.

N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 953986-96-4

• Formula:
• C22H31N3O3S

• InChI:
• InChI=1S/C22H31N3O3S/c1-16-13-19(9-11-22(16)28-5)29(26,27)23-15-21(24(2)3)18-8-10-20-17(14-18)7-6-12-25(20)4/h8-11,13-14,21,23H,6-7,12,15H2,1-5H3

• InChIKey:
• OWKZSFRVVAHGCP-UHFFFAOYSA-N

• N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H31N3O3S and its molecular weight is 417.57. The purity is usually 95%.

N-[4-(Methylthio)benzyl]-1-propanamine

In Stock

• CAS RN:
• 893586-96-4

• Formula:
• C11H17NS

• InChI:
• InChI=1S/C11H17NS/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h4-7,12H,3,8-9H2,1-2H3

• InChIKey:
• OGCRTPMXMKIFGS-UHFFFAOYSA-N

• N-[4-(Methylthio)benzyl]-1-propanamine is a useful research compound. Its molecular formula is C11H17NS and its molecular weight is 195.33 g/mol. The purity is usually 95%.

Dival-l-DC

• CAS RN:
• 380886-96-4

• Formula:
• C19H31N5O6

• InChI:
• InChI=1S/C19H31N5O6/c1-9(2)15(21)17(25)28-8-12-11(30-18(26)16(22)10(3)4)7-14(29-12)24-6-5-13(20)23-19(24)27/h5-6,9-12,14-16H,7-8,21-22H2,1-4H3,(H2,20,23,27)/t11-,12+,14+,15+,16+/m1/s1

• InChIKey:
• BPPMYUZIZUESBY-MLEONAHRSA-N

• di-Val-L-dC is a reverse transcriptase inhibitor potentially for treatment of HBV infection

2-Iodo-3-nitropyridine

In Stock

• CAS RN:
• 209286-96-4

• Formula:
• C5H3IN2O2

• InChI:
• InChI=1S/C5H3IN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H

• InChIKey:
• DGUAYSMTXILGJD-UHFFFAOYSA-N

• 2-Iodo-3-nitropyridine is a useful research compound. Its molecular formula is C5H3IN2O2 and its molecular weight is 249.99 g/mol. The purity is usually 95%.

tert-Butyl 4-(N,3-dimethylthiophene-2-carboxamido)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1289386-96-4

• Formula:
• C17H26N2O3S

• InChI:
• InChI=1S/C17H26N2O3S/c1-12-8-11-23-14(12)15(20)18(5)13-6-9-19(10-7-13)16(21)22-17(2,3)4/h8,11,13H,6-7,9-10H2,1-5H3

• InChIKey:
• DJNZEWPUPXIASG-UHFFFAOYSA-N

• Tert-Butyl 4-(N,3-dimethylthiophene-2-carboxamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H26N2O3S and its molecular weight is 338.47. The purity is usually 95%.

N-(2-(2-fluorophenyl)-2-methoxypropyl)-4-oxo-4H-chromene-2-carboxamide

In Stock

• CAS RN:
• 1705986-96-4

• Formula:
• C20H18FNO4

• InChI:
• InChI=1S/C20H18FNO4/c1-20(25-2,14-8-4-5-9-15(14)21)12-22-19(24)18-11-16(23)13-7-3-6-10-17(13)26-18/h3-11H,12H2,1-2H3,(H,22,24)

• InChIKey:
• BYSHMQGVFAGNEE-UHFFFAOYSA-N

• N-(2-(2-fluorophenyl)-2-methoxypropyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H18FNO4 and its molecular weight is 355.365. The purity is usually 95%.

3-(1-(5-bromonicotinoyl)piperidin-4-yl)-4-ethyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 1797286-96-4

• Formula:
• C18H24BrN5O3

• InChI:
• InChI=1S/C18H24BrN5O3/c1-3-23-16(21-24(18(23)26)8-9-27-2)13-4-6-22(7-5-13)17(25)14-10-15(19)12-20-11-14/h10-13H,3-9H2,1-2H3

• InChIKey:
• WISMFVMLPIDRON-UHFFFAOYSA-N

• 3-(1-(5-bromonicotinoyl)piperidin-4-yl)-4-ethyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H24BrN5O3 and its molecular weight is 438.326. The purity is usually 95%.

3-[(4-Cyanopyridin-2-yl)oxymethyl]-N-(2,6-difluorophenyl)piperidine-1-carboxamide

In Stock

• CAS RN:
• 2379986-96-4

• Formula:
• C19H18F2N4O2

• InChI:
• InChI=1S/C19H18F2N4O2/c20-15-4-1-5-16(21)18(15)24-19(26)25-8-2-3-14(11-25)12-27-17-9-13(10-22)6-7-23-17/h1,4-7,9,14H,2-3,8,11-12H2,(H,24,26)

• InChIKey:
• PJSKQACCYNCFOH-UHFFFAOYSA-N

• 3-[(4-Cyanopyridin-2-yl)oxymethyl]-N-(2,6-difluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H18F2N4O2 and its molecular weight is 372.376. The purity is usually 95%.